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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the potency and signaling of TUG-891, a

selective agonist of the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120, in human

and murine cellular systems. The data presented herein is intended to support researchers in

designing and interpreting experiments aimed at understanding the therapeutic potential of

targeting FFAR4.

Quantitative Comparison of TUG-891 Potency
TUG-891 exhibits differential potency between human and mouse FFAR4. The following table

summarizes the half-maximal effective concentration (EC50) values of TUG-891 in various

functional assays. Notably, TUG-891 demonstrates higher potency in mouse cells compared to

human cells.
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Species Assay Cell Line EC50 (µM) Reference

Human
Calcium

Mobilization

Flp-In T-REx 293

cells expressing

hFFA4

0.0436 [1]

Mouse
Calcium

Mobilization
Not Specified 0.0169 [1]

Human
β-Arrestin-2

Recruitment

Flp-In T-REx 293

cells expressing

hFFA4

~0.1 [2]

Human
ERK

Phosphorylation

Flp-In T-REx 293

cells expressing

hFFA4

~0.01 [2]

Note: While TUG-891 is a potent agonist for mouse FFAR4, it displays limited selectivity over

the mouse Free Fatty Acid Receptor 1 (FFA1), which should be a consideration in the

interpretation of in vivo studies in mice.[2][3]

GPR120/FFAR4 Signaling Pathway
TUG-891 activates FFAR4, a G protein-coupled receptor (GPCR), initiating a cascade of

intracellular signaling events. The primary pathway involves the coupling to Gαq/11 proteins.[2]

[4] This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol

(DAG). IP3 triggers the release of intracellular calcium from the endoplasmic reticulum, while

DAG activates protein kinase C (PKC).[4] Furthermore, activation of FFAR4 by TUG-891 can

also stimulate β-arrestin recruitment and extracellular signal-regulated kinase (ERK)

phosphorylation.[2][3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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